Cas no 919930-79-3 ([2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate)

[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate is a specialized benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure combines a cyanocyclohexylamino moiety with a carboxylate ester-linked benzimidazole core, offering unique reactivity and binding properties. The compound's design may enhance stability and bioavailability, making it suitable for exploratory studies in targeted drug development. Its functional groups suggest utility as an intermediate in synthesizing more complex molecules, particularly those requiring benzimidazole scaffolds. The presence of both polar and hydrophobic regions could facilitate interactions with biological targets, though further characterization is necessary to confirm its specific advantages in applied contexts.
[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate structure
919930-79-3 structure
Product Name:[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate
CAS No:919930-79-3
MF:C24H24N4O3
MW:416.472365379334
CID:5454993
PubChem ID:16585569
Update Time:2025-05-30

[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 919930-79-3
    • EN300-26688950
    • AKOS001303401
    • [(1-cyanocyclohexyl)carbamoyl]methyl 2-methyl-1-phenyl-1H-1,3-benzodiazole-5-carboxylate
    • [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate
    • Z15426151
    • [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate
    • Inchi: 1S/C24H24N4O3/c1-17-26-20-14-18(10-11-21(20)28(17)19-8-4-2-5-9-19)23(30)31-15-22(29)27-24(16-25)12-6-3-7-13-24/h2,4-5,8-11,14H,3,6-7,12-13,15H2,1H3,(H,27,29)
    • InChI Key: OVPVBGXZKHAAJN-UHFFFAOYSA-N
    • SMILES: O=C(COC(C1C=CC2=C(C=1)N=C(C)N2C1C=CC=CC=1)=O)NC1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 416.18484064g/mol
  • Monoisotopic Mass: 416.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 97Ų

[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26688950-0.05g
[(1-cyanocyclohexyl)carbamoyl]methyl 2-methyl-1-phenyl-1H-1,3-benzodiazole-5-carboxylate
919930-79-3 95.0%
0.05g
$212.0 2025-03-20

[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate Related Literature

Additional information on [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate

Comprehensive Analysis of [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate (CAS No. 919930-79-3)

The compound [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate (CAS No. 919930-79-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzimidazole core with a cyanocyclohexyl moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and bioavailability, as these factors are critical for its therapeutic potential.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate is often discussed in the context of targeted therapy, particularly for conditions requiring selective protein binding. Its carboxylate ester group enhances solubility, making it a candidate for oral formulations, a topic frequently searched by pharmaceutical developers.

The synthesis of CAS No. 919930-79-3 involves multi-step organic reactions, with emphasis on stereoselective control to ensure high purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structure, addressing common queries about quality assurance in chemical manufacturing. Additionally, its stability under physiological conditions is a key focus area, as degradation products can impact efficacy.

From an industrial perspective, [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-methyl-1-phenylbenzimidazole-5-carboxylate is often explored for intellectual property opportunities, with patents highlighting its utility in kinase inhibition. This aligns with trending searches on drug repurposing and combination therapies, where existing compounds are evaluated for new indications. Its low cytotoxicity profile further supports its suitability for preclinical studies.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its ecotoxicological impact is assessed under guidelines like REACH, a frequent search term among compliance professionals. The compound’s biodegradation pathways are under investigation to ensure alignment with green chemistry principles, a growing concern in sustainable drug development.

In summary, CAS No. 919930-79-3 represents a promising scaffold for medicinal chemistry, bridging gaps in structure-activity relationship (SAR) studies. Its versatility and drug-like properties make it a subject of ongoing research, resonating with queries about next-generation therapeutics and personalized medicine. Future directions may include nanocarrier delivery systems to enhance its therapeutic index, a hot topic in nanomedicine discussions.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk